BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Determination of Ascorbic
Acid Using Potassium Bromate Titration

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: potassium;bromate
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Introduction

Ascorbic acid (Vitamin C), a vital nutrient and common pharmaceutical ingredient, is a mild
reducing agent that can be quantified using various analytical techniques.[1] One robust and
established method is the redox back-titration utilizing potassium bromate (KBrOs) as a primary
standard.[2] This method is based on the quantitative oxidation of ascorbic acid to
dehydroascorbic acid by bromine.[3][4][5] The bromine is generated in situ from the reaction of
potassium bromate and potassium bromide in an acidic medium.[4][6] This application note
provides a detailed protocol for the determination of ascorbic acid in solid samples, such as
Vitamin C tablets, using this bromatometric method.

Principle of the Method

The analysis is an indirect, or back-titration, method.[6][7] First, an acidified solution containing
the ascorbic acid sample and an excess of potassium bromide (KBr) is titrated with a standard
solution of potassium bromate (KBrOs). The bromate and bromide ions react to form bromine
(Br2), as shown in Reaction 1.[4][8]

Reaction 1: Generation of Bromine BrOs~ + 5Br~ + 6H* - 3Brz2 + 3H20[4]

The bromine generated is immediately consumed by the ascorbic acid (CeHsOs), oxidizing it to
dehydroascorbic acid (CeHsOs), as shown in Reaction 2.[4][6]

Reaction 2: Oxidation of Ascorbic Acid CeHsOs + Br2 - CeHsOs + 2Br— + 2H*[4]
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The titration continues until all the ascorbic acid has reacted and a slight excess of bromine
appears, indicated by a faint yellow color.[3][4] To accurately determine the amount of this
excess bromine, potassium iodide (Kl) is added. The excess bromine oxidizes the iodide ions
to iodine (I2), as shown in Reaction 3.[4][6]

Reaction 3: Reaction of Excess Bromine Brz (excess) + 21~ - 2Br~ + I2[4]

Finally, the liberated iodine is titrated with a standardized solution of sodium thiosulfate
(Naz2S:20s3) using a starch indicator.[3][4] The endpoint is marked by the disappearance of the
deep blue starch-iodine complex.[7]

Reaction 4: Titration of lodine |2 + 252032~ - 2|~ + Sa0627[4]

By knowing the total amount of bromine generated and the amount of excess bromine
determined by the back-titration, the exact quantity of bromine that reacted with the ascorbic
acid can be calculated, thus allowing for the determination of the ascorbic acid content in the
sample.

Experimental Protocols

This section details the necessary procedures for reagent preparation, standardization, and the
analysis of ascorbic acid samples.

Reagent Preparation
e 0.015 M Potassium Bromate (KBrOs) Solution (Primary Standard):

o Dry approximately 1.5 g of analytical reagent grade KBrOs at 110°C for one hour and cool
in a desiccator.[4]

o Accurately weigh about 1.25 g of the dried KBrOs into a weighing bottle.[4]

o Transfer the KBrOs to a 500 mL volumetric flask, dissolve in approximately 200 mL of
deionized water, dilute to the mark, and mix thoroughly.[4] Calculate the precise molarity.

e 0.05 M Sodium Thiosulfate (Na2S203) Solution:
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o Boil approximately 500 mL of deionized water for 10-15 minutes and allow it to cool to
room temperature.[9]

o Add approximately 6.25 g of Na2S203-5H20 and 0.05 g of sodium carbonate (Na2COs) to
500 mL of the boiled water.[4][9]

o Stir until all solids have dissolved and store the solution in a clean, dark glass bottle.[4][9]

e 1.5 M Sulfuric Acid (H2S0Oa4) Solution:

o Carefully add 84 mL of concentrated H2SOa4 to approximately 800 mL of deionized water in
a 1 L flask while cooling the flask in an ice bath.

o Once cooled to room temperature, dilute to the 1 L mark with deionized water.
« Starch Indicator Solution:
o Make a paste of 2 g of soluble starch and about 25 mL of water.
o Pour the paste into 500 mL of boiling water and stir until the solution is clear.
o Cool and store in a stoppered bottle.
e Solid Reagents:
o Potassium Bromide (KBr), analytical grade.

o Potassium lodide (KI), analytical grade.

Standardization of 0.05 M Sodium Thiosulfate Solution

o Pipette a 25.00 mL aliquot of the standard KBrOs solution into a 250 mL Erlenmeyer flask.[3]
[7]

e Add 2-3 g of Kl and approximately 10 mL of 1.5 M H2S0Oa4 to the flask.[3][7]

o Immediately begin titrating with the Na2S203 solution until the solution becomes a pale
yellow.[3][7]
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e Add 5 mL of the starch indicator solution, which will turn the solution a deep blue-black color.

[3]

» Continue the titration dropwise with constant stirring until the blue color completely
disappears.[3][7]

» Repeat the procedure for a total of three replicate titrations.

o Calculate the mean molarity of the Na2=S20s solution. The reaction is: BrOs~ + 61~ + 6H* -
Br= + 3I2 + 3H20, followed by I2 + 252032~ - 21~ + S4062~.[3]

Sample Preparation (Vitamin C Tablets)

» Weigh three to five Vitamin C tablets individually and calculate the average mass.[3][4]
e Pulverize the tablets thoroughly into a fine powder using a mortar and pestle.[3][7]

o Accurately weigh individual samples of about 0.40 g to 0.50 g of the powder into separate
250 mL Erlenmeyer flasks.[3]

Titration Procedure for Ascorbic Acid

 To the first flask containing the weighed sample, add 50 mL of 1.5 M H2SOa4 to dissolve the
powder. Note that some binder material may not dissolve.[3]

o Add approximately 5 g of solid KBr to the flask.[3]

o Immediately titrate the solution with your standard 0.015 M KBrOs solution. Swirl the flask
continuously. The endpoint is the first appearance of a faint but permanent yellow color due
to excess Br2.[3][4] Record the volume of KBrOs solution used.

 To this solution, immediately add 3 g of solid KI. The yellow solution will turn a dark reddish-
brown due to the formation of iodine.[3]

e Add 5 mL of starch indicator solution. The solution should turn a deep blue-black.[3]

o Back-titrate with your standardized 0.05 M NazS20s solution until the blue color completely
disappears.[3] The volume required is typically only a few milliliters.[3]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://lulelaboratory.blogspot.com/2013/08/the-determination-of-ascorbic-acid-in.html?m=1
https://lulelaboratory.blogspot.com/2013/08/the-determination-of-ascorbic-acid-in.html?m=1
https://www.docsity.com/es/determination-of-vitamin-c-tablets-by-titration-with-potassium-bromate-chem-2300/6813196
https://lulelaboratory.blogspot.com/2013/08/the-determination-of-ascorbic-acid-in.html?m=1
https://lulelaboratory.blogspot.com/2013/08/the-determination-of-ascorbic-acid-in.html?m=1
https://carbon.indstate.edu/chem/fall03/321/exp_6.pdf
https://lulelaboratory.blogspot.com/2013/08/the-determination-of-ascorbic-acid-in.html?m=1
https://www.docsity.com/es/determination-of-vitamin-c-tablets-by-titration-with-potassium-bromate-chem-2300/6813196
https://lulelaboratory.blogspot.com/2013/08/the-determination-of-ascorbic-acid-in.html?m=1
https://lulelaboratory.blogspot.com/2013/08/the-determination-of-ascorbic-acid-in.html?m=1
https://lulelaboratory.blogspot.com/2013/08/the-determination-of-ascorbic-acid-in.html?m=1
https://lulelaboratory.blogspot.com/2013/08/the-determination-of-ascorbic-acid-in.html?m=1
https://carbon.indstate.edu/chem/fall03/321/exp_6.pdf
https://lulelaboratory.blogspot.com/2013/08/the-determination-of-ascorbic-acid-in.html?m=1
https://lulelaboratory.blogspot.com/2013/08/the-determination-of-ascorbic-acid-in.html?m=1
https://lulelaboratory.blogspot.com/2013/08/the-determination-of-ascorbic-acid-in.html?m=1
https://lulelaboratory.blogspot.com/2013/08/the-determination-of-ascorbic-acid-in.html?m=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Record the volume of Na2S203 used.

» Repeat steps 1-7 for the remaining samples.

Data Presentation

The following table presents example data from the analysis of a commercial 500 mg Vitamin C
tablet.

Parameter Sample 1 Sample 2 Sample 3
Mass of Tablet
0.4552 0.4581 0.4565
Powder (g)
Molarity of KBrOs (M) 0.01502 0.01502 0.01502
Volume of KBrOs
40.55 40.80 40.68
Added (mL)
Molarity of NazS203
0.0515 0.0515 0.0515
(M)
Volume of Naz2S203
o 3.15 3.22 3.18
(Back-Titration, mL)
Calculated Mass of
_ _ 496.1 499.0 497.6
Ascorbic Acid (mg)
Ascorbic Acid (% wiw)  25.1% 25.0% 25.1%
Visualizations

Experimental Workflow Diagram
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Phase 1: Preparation & Standardization
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with KBrO3
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Phase 2: Titration of Asdorbic Acid

Dissolve Sample in
H2S0O4 and add KBr

Titrate with KBrO3
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Titration Volumes

Phase 3:v Analysis

Calculate Ascorbic
Acid Content
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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